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Cat. No.: B15555092 Get Quote

Introduction
Vat Brown 1 (C.I. 70800) is a synthetic vat dye characterized by its deep brown hue and

excellent durability on cellulosic fibers.[1] It is widely utilized in textile applications that demand

superior fastness properties, including high resistance to washing, light, and rubbing.[1] Vat

dyes, in their solid state, are insoluble in water and require a chemical reduction process,

known as "vatting," to be converted into their water-soluble leuco form.[2][3][4] This soluble

form has a high affinity for natural fibers such as cotton, linen, silk, and viscose.[2][5][6][7][8]

Subsequent oxidation regenerates the original insoluble dye, trapping it within the fiber matrix.

This mechanism results in vibrant, long-lasting coloration with exceptional fastness.[1] These

application notes provide a comprehensive protocol for the application of Vat Brown 1 to

natural fibers for research and development purposes.

Chemical and Physical Properties
Vat Brown 1 is a dark brown powder that is insoluble in water.[2][9][10] It is slightly soluble in

hot tetrahydronaphthalene and xylene.[2][10][11] In a concentrated sulfuric acid solution, it

appears green-gray, and upon dilution, it forms a brown precipitate.[2][9][10] During the vatting

process with an alkaline solution of sodium hydrosulfite, it turns a yellow-light brown color.[2]

[11]
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This protocol details the exhaust dyeing method for cotton fibers. The procedure should be

performed in a well-ventilated area, and appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn.

Materials and Reagents
Substrate: Scoured and bleached 100% cotton fabric

Dye: Vat Brown 1 (C.I. 70800) powder

Reducing Agent: Sodium hydrosulfite (Na₂S₂O₄)

Alkali: Sodium hydroxide (NaOH)

Wetting Agent: (e.g., TWEEN® 80)

Sequestering Agent: (e.g., EDTA)

Oxidizing Agent: Hydrogen peroxide (H₂O₂) (35%)

Detergent: Non-ionic detergent

Soda Ash: (Na₂CO₃)

Distilled Water

Equipment
Laboratory-scale dyeing machine (e.g., beaker dyer)

Beakers and graduated cylinders

Stirring rods

pH meter

Heating plate with magnetic stirrer

Analytical balance
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Thermometer

Procedure
1. Preparation of the Dyebath (Vatting)

The conversion of the insoluble vat dye into its soluble leuco form is a critical step.[4]

Calculate the required amounts of dye and chemicals based on the weight of the fabric

(o.w.f) and the desired liquor ratio (e.g., 1:20).

In a separate beaker, prepare a stock solution of the dye. For a 2% shade, use 2g of Vat
Brown 1 for every 100g of fabric.

Add a small amount of wetting agent (e.g., 1 g/L) and sequestering agent (e.g., 1 g/L) to the

required volume of distilled water in the dyeing vessel and heat to 40°C.[12]

Add the dye stock solution to the dyebath and stir for 5 minutes.[12]

Gradually add two-thirds of the required sodium hydroxide (e.g., 8-10 g/L for a medium

shade) and stir for 5 minutes.[12]

Increase the temperature to 50°C.[10]

Add the sodium hydrosulfite (e.g., 9-11 g/L for a medium shade) along with the remaining

one-third of the sodium hydroxide.[12]

Maintain the temperature at 40-50°C and allow the reduction to proceed for 10-15 minutes.

[10] The solution should change to a clear yellow-light brown color, indicating the formation

of the leuco-vat dye.

2. Dyeing

Introduce the pre-wetted cotton fabric into the dyebath.

Continue the dyeing process for 40-50 minutes at 50°C, ensuring the fabric is fully immersed

and agitated for uniform dye uptake.[10][12]
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3. Rinsing

After dyeing, remove the fabric from the dyebath.

Rinse the fabric thoroughly with cold water to remove unfixed dye and excess chemicals.[9]

[12]

4. Oxidation

This step converts the soluble leuco dye back to its original insoluble form within the fiber.[9]

Prepare an oxidation bath with hydrogen peroxide (e.g., 0.5-1.0 g/L) at a temperature of 30-

50°C.[12]

Immerse the rinsed fabric in the oxidation bath for 10-15 minutes.[12] The characteristic

brown color of the dye will develop.

Alternatively, air oxidation can be performed by exposing the fabric to the atmosphere,

though this is a slower process.[9]

5. After-treatment (Soaping)

Soaping is crucial for removing loosely deposited dye particles from the fiber surface and for

achieving the final, stable shade and optimal fastness properties.[9][13]

Prepare a soaping bath containing a non-ionic detergent (e.g., 1-2 g/L) and soda ash (e.g.,

1-2 g/L).[12]

Heat the soaping bath to 95-100°C.[12]

Immerse the oxidized fabric in the soaping bath and treat for 10-15 minutes.[12]

Rinse the fabric with hot water followed by cold water.[12]

Dry the dyed fabric.
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The following table summarizes the fastness properties of cotton dyed with Vat Brown 1. The

grading is based on a scale of 1 to 5, where 5 represents the highest fastness.

Fastness Property Standard Depth Grade

Light (Xenon Arc) 1/12 7

1/1 7-8

Washing (95°C) Change in Color 5

Staining 5

Perspiration Change in Color 4-5

Staining 5

Rubbing Dry 4-5

Wet 3-4

Ironing 4-5

Chlorine Bleach 4-5

Oxygen Bleach 4

Mercerizing 5

Data compiled from multiple sources.[6][10][13]
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Click to download full resolution via product page

Caption: Workflow for the exhaust dyeing of natural fibers with Vat Brown 1.
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15555092?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555092?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vat Brown 1
(Insoluble Pigment)

Reduction
(+ NaOH, + Na₂S₂O₄)

Leuco-Vat Dye
(Water-Soluble Anion)

Adsorption &
Diffusion

Natural Fiber
(e.g., Cotton)

Fiber with
Leuco-Vat Dye

Oxidation
(Air or H₂O₂)

Dyed Fiber with
Insoluble Vat Brown 1

Click to download full resolution via product page

Caption: Chemical transformation and fixation of Vat Brown 1 on natural fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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